Cas no 55455-38-4 (2-Methyl-5-nitro-1H-imidazole-1-ethylamine monohydrobromide)

2-Methyl-5-nitro-1H-imidazole-1-ethylamine monohydrobromide structure
55455-38-4 structure
Product Name:2-Methyl-5-nitro-1H-imidazole-1-ethylamine monohydrobromide
CAS No:55455-38-4
MF:C6H11BrN4O2
MW:251.081139802933
CID:378573
PubChem ID:44148171
Update Time:2025-04-19

2-Methyl-5-nitro-1H-imidazole-1-ethylamine monohydrobromide Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-nitro-1H-imidazole-1-ethylamine monohydrobromide
    • 2-(2-methyl-5-nitroimidazol-1-yl)ethanamine,hydrobromide
    • 2-(5-nitro-1H-imidazol-1-yl)propan-1-amine hydrobromide (1:1)
    • 55455-38-4
    • EINECS 259-649-5
    • DTXSID30204019
    • Inchi: 1S/C6H10N4O2.BrH/c1-5-8-4-6(10(11)12)9(5)3-2-7;/h4H,2-3,7H2,1H3;1H
    • InChI Key: UVONLDUYIPDZLK-UHFFFAOYSA-N
    • SMILES: Br.[O-][N+](C1=CN=C(C)N1CCN)=O

Computed Properties

  • Exact Mass: 250.00663
  • Monoisotopic Mass: 250.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.7A^2

Experimental Properties

  • Boiling Point: 368.8°C at 760 mmHg
  • Flash Point: 176.9°C
  • PSA: 86.98
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